Cas no 96562-88-8 (Szechenyine)
Szechenyine structure
Product Name:Szechenyine
CAS No:96562-88-8
MF:C36H51NO11
MW:673.790251970291
CID:803855
PubChem ID:14772902
Update Time:2025-04-19
Szechenyine Chemical and Physical Properties
Names and Identifiers
-
- Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate 14-benzoate,(1a,3a,6a,14a,15a,16b)-
- Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate ...
- Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate 14-benzoate,(1a,3a,6a,14a,15a,1
- SZECHENYINE
- Polyschistine A
- 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine, aconitane-3,13,14,15-tetrol deriv.
- 3-Acetyl-8-O-ethyl-14-benzoylaconine
- 3-O-Acetyl-14-O-benzoyl-8-O-ethylaconine
- 8-O-Ethylaconine 3-acetate 14-benzoate
- Cattle seven bases
- O8-Ethylpolyschistine D
- [14-Acetyloxy-8-ethoxy-11-ethyl-5,7-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
- CID 24884090
- 96562-88-8
- Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate14-benzoate, (1a,3a,6a,14a,15a,16b)-
- Szechenyine
-
- Inchi: 1S/C36H51NO11/c1-8-37-17-33(18-42-4)22(47-19(3)38)15-23(43-5)35-21-16-34(41)30(48-32(40)20-13-11-10-12-14-20)24(21)36(46-9-2,29(39)31(34)45-7)25(28(35)37)26(44-6)27(33)35/h10-14,21-31,39,41H,8-9,15-18H2,1-7H3
- InChI Key: DXAQZKJLRXMIFW-UHFFFAOYSA-N
- SMILES: O(CC)C12C(C(C3(C(C1C(C3)C13C(CC(C4(COC)CN(CC)C1C2C(C34)OC)OC(C)=O)OC)OC(C1C=CC=CC=1)=O)O)OC)O
Computed Properties
- Exact Mass: 673.34600
- Monoisotopic Mass: 673.346
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 48
- Rotatable Bond Count: 13
- Complexity: 1250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 142A^2
- XLogP3: 1.2
Experimental Properties
- Color/Form: Cryst.
- Density: 1.32
- Boiling Point: 711°Cat760mmHg
- Flash Point: 383.8°C
- Refractive Index: 1.593
- PSA: 142.45000
- LogP: 1.63020
Szechenyine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S960000-1mg |
Szechenyine |
96562-88-8 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | S960000-2.5mg |
Szechenyine |
96562-88-8 | 2.5mg |
$953.00 | 2023-05-17 | ||
| TRC | S960000-5mg |
Szechenyine |
96562-88-8 | 5mg |
$ 1200.00 | 2023-09-06 |
Szechenyine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
96562-88-8 (Szechenyine) Related Products
- 6900-87-4(Hypaconitine)
- 70578-24-4(Yunaconitine)
- 3175-95-9(3-Deoxyaconitine)
- 110011-77-3(Acoforestinine)
- 79592-91-9(Crassicauline A)
- 2752-64-9(Mesaconitine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent